N-(1,3-benzodioxol-5-ylmethyl)-2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanylacetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanylacetamide
• InChI: InChI=1S/C26H24N2O3S/c1-18-6-2-3-7-20(18)14-28-15-25(21-8-4-5-9-22(21)28)32-16-26(29)27-13-19-10-11-23-24(12-19)31-17-30-23/h2-12,15H,13-14,16-17H2,1H3,(H,27,29)
• InChI Key: XJMWGFWZCDEZSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=C(C3=CC=CC=C32)SCC(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C26H24N2O3S
• Molecular Weight: 444.5 g/mol

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C26H24N2O3S and its molecular weight is 444.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activity

• Synthesis of Derivatives : Research on compounds structurally related to N-(1,3-benzodioxol-5-ylmethyl)-2-[1-[(2-methylphenyl)methyl]indol-3-yl]sulfanylacetamide has led to the development of derivatives with significant antimicrobial properties. For example, compounds have been synthesized that exhibit activity towards various strains of bacteria and fungi, suggesting potential applications in developing new antimicrobial agents (Attia et al., 2014).

Anticancer and Anti-inflammatory Applications

• Anticancer Agents : Several studies focus on derivatives for potential anticancer applications. Modifications of the core structure have led to compounds with antiproliferative activity against various cancer cell lines, indicating a promising avenue for anticancer therapy development (Küçükgüzel et al., 2013).
• Anti-Inflammatory Agents : Research into derivatives has also explored their use as anti-inflammatory agents. By targeting specific enzymatic pathways, these compounds may offer new approaches to treating inflammatory diseases with reduced side effects compared to current medications (Dendrinou-Samara et al., 1998).

Enzyme Inhibition for Therapeutic Applications

• Glutaminase Inhibition : The exploration of BPTES analogs, related to the core structure, as glutaminase inhibitors highlights the potential for treating diseases where glutaminase activity is implicated, such as cancer. This research suggests that targeting specific metabolic pathways can provide a basis for new therapeutic strategies (Shukla et al., 2012).

Neuroprotective and Pharmacokinetic Studies

• Neuroprotection : Compounds related to this compound have been investigated for their neuroprotective properties, particularly in models of cerebral ischemia. This research opens up possibilities for developing treatments for neurodegenerative diseases and conditions associated with ischemic injury (Sheardown et al., 1990).